Cas no 33933-73-2 (2-methyl-5-propylthiophene)

• Product Name: 2-methyl-5-propylthiophene
• CAS No: 33933-73-2
• MF: C₈H₁₂S
• MW: 140.245881080627
• CID: 1465863
• PubChem ID: 36628
• Update Time: 2025-04-20

2-methyl-5-propylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-propylthiophene
• thiophene, 2-methyl-5-propyl-
• 33933-73-2
• ZWLVQEKJYWHJRM-UHFFFAOYSA-N
• DTXSID30955519
• SCHEMBL147077

• Inchi： 1S/C8H12S/c1-3-4-8-6-5-7(2)9-8/h5-6H,3-4H2,1-2H3
• InChI Key： ZWLVQEKJYWHJRM-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CCC

Computed Properties

• Exact Mass: 140.06606
• Monoisotopic Mass: 140.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 0.9967 (estimate)
• Melting Point: -56.9°C (estimate)
• Boiling Point: 181.79°C (estimate)
• Refractive Index: 1.5154 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes